Cas no 500912-17-4 (2-(Bromomethyl)-1-fluoro-3-methoxybenzene)

• Product Name: 2-(Bromomethyl)-1-fluoro-3-methoxybenzene
• CAS No: 500912-17-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD08688579
• CID: 92905
• PubChem ID: 2779322
• Update Time: 2025-09-27

2-(Bromomethyl)-1-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1-fluoro-3-methoxybenzene
• 2-Fluoro-6-methoxybenzyl bromide
• 2-FLUORO-6-METHOXYBENZYL ALCOHOL
• PC0899
• PVKFBCBTHHTDEX-UHFFFAOYSA-N
• 2-fluoro-6-methoxy-benzyl bromide
• DTXSID40381385
• 2-Fluoro-6-methoxybenzyl bromide, AldrichCPR
• AM82934
• 2-Fluoro-6-methoxybenzylbromide
• SCHEMBL696401
• AKOS005257862
• MFCD08688579
• EN300-1896623
• 500912-17-4
• AVA91217
• AS-46346
• CL9435
• STL557652
• BBL103842

• MDL： MFCD08688579
• Inchi： 1S/C8H8BrFO/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4H,5H2,1H3
• InChI Key： PVKFBCBTHHTDEX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1OC)F

Computed Properties

• Exact Mass: 217.97400
• Monoisotopic Mass: 217.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.2±0.1 g/cm3
• Melting Point: 18-21°C
• Boiling Point: 218.6±25.0 °C at 760 mmHg
• Flash Point: 108.7±19.7 °C
• Refractive Index: 1.557
• PSA: 9.23000
• LogP: 2.72920
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Solubility: Not determined
• Sensitiveness: Lachrymatory

2-(Bromomethyl)-1-fluoro-3-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Lachrymatory
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN1760
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(Bromomethyl)-1-fluoro-3-methoxybenzene

Introduction to 2-(Bromomethyl)-1-fluoro-3-methoxybenzene (CAS No. 500912-17-4)

2-(Bromomethyl)-1-fluoro-3-methoxybenzene, with the CAS number 500912-17-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its bromomethyl, fluoro, and methoxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-(Bromomethyl)-1-fluoro-3-methoxybenzene is C₉H₉BrFO₂, and its molecular weight is approximately 227.07 g/mol. The presence of the bromomethyl group makes it a valuable intermediate in synthetic chemistry, as it can undergo various substitution and elimination reactions. The fluoro substituent imparts unique electronic and steric effects, enhancing the compound's stability and reactivity in different chemical environments. The methoxy group, on the other hand, contributes to the compound's solubility and reactivity, making it suitable for a wide range of applications.

In the context of pharmaceutical research, 2-(Bromomethyl)-1-fluoro-3-methoxybenzene has been explored as a key intermediate in the synthesis of novel drugs and drug candidates. Recent studies have highlighted its potential in the development of new therapeutic agents for various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a building block in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The bromomethyl group allows for efficient coupling reactions, while the fluoro and methoxy substituents enhance the pharmacological properties of the final products.

Beyond pharmaceutical applications, 2-(Bromomethyl)-1-fluoro-3-methoxybenzene has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 demonstrated the use of this compound in the development of novel polymers with enhanced thermal stability and mechanical strength. The bromomethyl group facilitates polymerization reactions, while the fluoro and methoxy substituents contribute to the overall performance of the resulting materials.

The synthetic route to 2-(Bromomethyl)-1-fluoro-3-methoxybenzene involves several well-established chemical transformations. One common approach involves the bromination of 1-fluoro-3-methoxybenzene followed by further functionalization steps to introduce the desired substituents. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

The physical properties of 2-(Bromomethyl)-1-fluoro-3-methoxybenzene are also noteworthy. It is typically a colorless liquid with a characteristic aromatic odor. Its boiling point is around 185°C at atmospheric pressure, and it has a density of approximately 1.45 g/cm³ at room temperature. These properties make it suitable for various industrial processes that require precise control over temperature and pressure conditions.

In conclusion, 2-(Bromomethyl)-1-fluoro-3-methoxybenzene (CAS No. 500912-17-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable intermediate in synthetic chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern scientific endeavors.